Cas no 1261899-91-5 (5-Methoxy-2-(2-methylthiophenyl)benzoic acid)

5-Methoxy-2-(2-methylthiophenyl)benzoic acid structure

1261899-91-5 structure

Product Name:5-Methoxy-2-(2-methylthiophenyl)benzoic acid

CAS No:1261899-91-5

MF:C₁₅H₁₄O₃S

MW:274.334863185883

MDL:MFCD18320470

CID:2762179

PubChem ID:53226372

Update Time:2025-04-21

5-Methoxy-2-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18320470
- 5-Methoxy-2-(2-methylthiophenyl)benzoic acid, 95%
- 5-METHOXY-2-(2-METHYLTHIOPHENYL)BENZOIC ACID
- 1261899-91-5
- 5-methoxy-2-(2-methylsulfanylphenyl)benzoic acid
- 5-Methoxy-2-(2-methylthiophenyl)benzoic acid
- MDL： MFCD18320470
- Inchi： 1S/C15H14O3S/c1-18-10-7-8-11(13(9-10)15(16)17)12-5-3-4-6-14(12)19-2/h3-9H,1-2H3,(H,16,17)
- InChI Key： SHXJSRASJTUPIP-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC=CC=1C1C=CC(=CC=1C(=O)O)OC

Computed Properties

Exact Mass: 274.06636548Da
Monoisotopic Mass: 274.06636548Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 71.8Å²

5-Methoxy-2-(2-methylthiophenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327650-5 g	5-Methoxy-2-(2-methylthiophenyl)benzoic acid, 95%; .	1261899-91-5	95%	5 g	€1,159.00	2023-07-19
abcr	AB327650-5g	5-Methoxy-2-(2-methylthiophenyl)benzoic acid, 95%; .	1261899-91-5	95%	5g	€1159.00	2025-02-21

5-Methoxy-2-(2-methylthiophenyl)benzoic acid Related Literature

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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
2. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
3. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
4. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
5. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389

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